molecular formula C24H14N2O B4616674 2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one

2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one

Cat. No.: B4616674
M. Wt: 346.4 g/mol
InChI Key: RMEQASILQNCQDZ-UHFFFAOYSA-N
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Description

2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one is a useful research compound. Its molecular formula is C24H14N2O and its molecular weight is 346.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.110613074 g/mol and the complexity rating of the compound is 642. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Novel synthetic pathways have been developed for compounds related to "2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one," focusing on the efficient synthesis of phthalazine derivatives and related compounds. For instance, one-pot, three-component reactions have been employed to synthesize 2H-indazolo[2,1-b]phthalazine-triones, demonstrating a simple and efficient method that yields a variety of derivatives under solvent-free conditions (Sayyafi et al., 2008). Furthermore, the synthesis of novel naphthyl-based phthalonitrile polymers showcases the development of materials with superior thermal stability and structural integrity, highlighting the potential for high-performance applications (Zhao et al., 2014).

Environmental Applications

  • Research into the gas-phase oxidation of naphthalene and methylnaphthalene has provided insights into the formation of secondary organic aerosol (SOA) during haze events. This study indicates the significant role that such compounds can play in urban SOA formation, which is crucial for understanding air pollution dynamics and developing mitigation strategies (Huang et al., 2019).

Material Science and Engineering

  • The development of novel polymers and materials using naphthyl-based monomers is an area of active research. The synthesis of interpenetrating polymer networks from bismaleimide and cyanate containing naphthalene derivatives highlights advancements in creating materials with unique properties such as enhanced thermal stability and structural integrity. These materials are promising for various engineering applications, ranging from high-performance composites to electronic devices (Yan et al., 2009).

Microbial Degradation and Bioremediation

  • Understanding the microbial degradation of naphthalene and its derivatives is crucial for bioremediation efforts. Research has focused on the metabolic pathways and genomic insights of bacteria capable of degrading such compounds, highlighting the potential for using these microorganisms in cleaning up environmental pollutants. This approach is seen as a green and eco-friendly technology for addressing pollution by synthetic organic compounds (Mohapatra & Phale, 2021).

Properties

IUPAC Name

3-naphthalen-2-yl-2,3-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-1,5(16),6,8,10,12,14-heptaen-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H14N2O/c27-24-21-11-5-10-19-18-8-3-4-9-20(18)23(22(19)21)25-26(24)17-13-12-15-6-1-2-7-16(15)14-17/h1-14H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMEQASILQNCQDZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)N3C(=O)C4=C5C(=CC=C4)C6=CC=CC=C6C5=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H14N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one
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2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one
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2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.